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Compound of Interest

Compound Name: PTP1B-IN-15

Cat. No.: B3025198 Get Quote

An In-depth Overview of the Chemical Structure, Properties, and Biological Activity of a Potent

PTP1B Inhibitor

Abstract
Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of insulin and leptin

signaling pathways, making it a prime therapeutic target for type 2 diabetes, obesity, and

related metabolic disorders. PTP1B-IN-15 is a potent and selective small molecule inhibitor of

PTP1B. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activity of PTP1B-IN-15. It also includes detailed

experimental protocols for assessing its inhibitory activity and a visualization of the key

signaling pathways affected by its mechanism of action. This document is intended for

researchers, scientists, and drug development professionals working in the fields of metabolic

disease and oncology.

Chemical Structure and Physicochemical Properties
PTP1B-IN-15 is a small molecule with the chemical formula C19H17Br2NO5S. Its structure is

characterized by a complex heterocyclic system. The key physicochemical properties of

PTP1B-IN-15 are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C19H17Br2NO5S

Molecular Weight 531.21 g/mol [1]

CAS Number 765317-71-3

SMILES
CCC1=C(C(C2=CC(Br)=C(O)C(Br)=C2)=O)C(C

=CC(S(=O)(N(C)C)=O)=C3)=C3O1

Table 1: Physicochemical Properties of PTP1B-IN-15

Mechanism of Action and Signaling Pathways
PTP1B-IN-15 functions as a potent and selective inhibitor of Protein Tyrosine Phosphatase 1B

(PTP1B).[1] PTP1B is a critical negative regulator in both the insulin and leptin signaling

pathways. By dephosphorylating key proteins in these cascades, PTP1B dampens their

downstream effects.

Insulin Signaling Pathway: PTP1B dephosphorylates the activated insulin receptor (IR) and its

primary substrate, Insulin Receptor Substrate 1 (IRS-1). This action terminates the insulin

signal, which would otherwise promote glucose uptake and utilization. Inhibition of PTP1B by

PTP1B-IN-15 is expected to enhance and prolong insulin signaling, leading to improved

glucose homeostasis.

Leptin Signaling Pathway: PTP1B also dephosphorylates Janus kinase 2 (JAK2), a key

component of the leptin receptor signaling complex. This dephosphorylation attenuates the

leptin signal, which is crucial for regulating appetite and energy expenditure. By inhibiting

PTP1B, PTP1B-IN-15 can potentially enhance leptin sensitivity.

The diagram below illustrates the central role of PTP1B in these pathways and the expected

effect of its inhibition by PTP1B-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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